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Compound of Interest |

Compound Name: Ir(dFppy)3

CAS No.: 387859-70-3

Cat. No.: B2384635

\ J

Tris[2-(4,6-difluorophenyl)pyridinato-C2,NJiridium(I11)[1][2]

Part 1: Executive Safety Directive

Immediate Action Required: Ir(dFppy)s is a cyclometalated iridium complex widely used as a
photoredox catalyst.[1] While chemically robust, it poses specific hazards due to its heavy
metal content (Iridium), fluorinated ligands, and potential for causing severe eye and skin
irritation.

Critical Safety Profile:

Signal Word:WARNING

e Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).
[11[3]

e Physical State: Yellow to Green Solid/Powder.[1]

 Stability: Stable under ambient conditions; however, fine dust may form explosive mixtures in
air.[1]

e Environmental:Do not release to environment. Iridium compounds can be persistent;
fluorinated ligands resist biodegradation.[1]
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Personal Protective Equipment (PPE) Standards:
e Respiratory: N95 (minimum) or P100 respirator if handling powder outside a fume hood.[1]
o Dermal: Nitrile gloves (double-gloving recommended for solutions >10 mM).[1]

e Ocular: Chemical safety goggles.

Part 2: Strategic Waste Management (Recovery vs.
Disposal)

As a Senior Application Scientist, | strongly advocate for a Recovery-First approach. Iridium is a
Platinum Group Metal (PGM) with significant economic value and high extraction costs.[1]
Standard incineration should be the secondary option, reserved for dilute solutions or heavily
contaminated debris where recovery is chemically infeasible.

Decision Matrix: Waste Stream Segregation
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Figure 1: Decision logic for segregating Ir(dFppy)s waste streams to maximize economic
recovery and ensure regulatory compliance.

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Residues)

Context: Expired catalysts, failed synthesis batches, or rotary evaporator residues.[1][2]

» Containerization: Transfer solid Ir(dFppy)s into a wide-mouth glass jar or high-density
polyethylene (HDPE) container.

e Labeling:
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o Primary Label: "Hazardous Waste - Solid - Iridium Compound."[1][2]
o Constituents: "Tris[2-(4,6-difluorophenyl)pyridinato-C2,N]iridium(lll) >95%."[1][2][4]
o Hazards: Irritant, Heavy Metal.[1]

» Refining Option (Recommended): If accumulating >1g of material, contact a specialized
precious metal refiner (e.g., Sabin, Heraeus).[1] The fluorinated ligands require specific high-
temperature pyrolysis for metal recovery.[1]

» Disposal Option: If refining is not viable, seal the container and tag for High-Temperature
Incineration.[1] Ensure the incinerator is equipped with a scrubber for Hydrogen Fluoride
(HF), which will generate upon combustion of the difluorophenyl ligands.

Protocol B: Liquid Waste (Reaction Mixtures)

Context: Post-reaction solutions containing catalyst, substrates, and solvents.[1][2]

Scientific Rationale: Ir(dFppy)s is stable in solution.[1] Unlike quenching a Grignard reagent,
adding water or acid will not deactivate the catalyst. It must be removed or contained.[3][5][6][7]

[8]
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Waste Stream .
Solvent System o Handling Procedure
Classification

1.[1][2] Do not precipitate. 2.

Pour directly into Halogenated
Dichloromethane / Chloroform Halogenated Organic Waste Waste carboy. 3. Ensure

carboy is HDPE or glass (avoid

unlined metal).[1]

1.[2] Pour into Non-
Halogenated Waste carboy. 2.
. Non-Halogenated Organic Warning: Do not mix with
DMF / DMSO / Acetonitrile o L )
Waste oxidizers (e.g., Nitric Acid) as
Ir-complexes can catalyze

decomposition.[1]

1. Ir(dFppy)s is poorly soluble
in water.[1] 2. Filter the
solution through Celite. 3.

] Dispose of solid Celite as Solid

Aqueous Mixtures Aqueous Heavy Metal Waste

Hazardous Waste. 4. Aqueous
filtrate may still require heavy
metal testing before drain

disposal.

Protocol C: Spill Management & Decontamination

Context: Benchtop powder spill.
 |solate: Evacuate non-essential personnel. Mark the area.
o PPE Up: Don N95 respirator, goggles, and double nitrile gloves.[1]

o Dry Clean:Do not use water initially. Water will spread the hydrophobic powder. Use a HEPA-
filtered vacuum or sweep gently with a brush and dustpan dedicated to hazardous materials.

o Wet Clean: Once visible powder is removed, wipe the surface with a paper towel soaked in
Acetone or Ethyl Acetate (Ir(dFppy)s is soluble in organic solvents).[1]
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e Final Wash: Wash surface with soap and water to remove residual organic film.

e Disposal: Place all wipes, gloves, and vacuum bags into a clear plastic hazardous waste
bag. Label as "Iridium Contaminated Debris."[1]

Part 4: Regulatory Compliance (EPA/RCRA)[1]

RCRA Status: Ir(dFppy)s is not a "P-listed" or "U-listed" waste under the US EPA Resource
Conservation and Recovery Act (RCRA).[1] However, it must be characterized based on its
properties:

o Toxicity Characteristic: While Iridium is not one of the 8 RCRA metals (As, Ba, Cd, Cr, Pb,
Hg, Se, Ag), the fluorinated ligands and the general toxicity of organometallics necessitate
handling it as Hazardous Chemical Waste.[2]

« Ignitability (D001): If the waste is in a flammable solvent (Flash point <60°C), it carries the
D001 code.[1]

o Generator Status: Always verify if your institution requires specific "Heavy Metal" tagging
even for non-RCRA metals to comply with local wastewater discharge permits.[1]

Compliance Checklist:
Waste container closed when not in use.
"Hazardous Waste" label visible and legible.
Start date of accumulation recorded.

No incompatibility (e.g., do not mix with strong oxidizers).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ir(dFppy)s]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2384635#ir-dfppy-sub-3-sub-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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